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Chemical Profile Comparison

The table below summarizes the core identities and properties of these two compounds.

Property Methyl Oleate Methyl 9-Decenoate

Chemical
Structure

Long-chain fatty acid methyl ester (C19) Medium-chain fatty acid methyl
ester (C11)

IUPAC Name Methyl cis-9-octadecenoate [1] Methyl dec-9-enoate [2]

CAS Number 112-62-9 [1] 25601-41-6 [2]

Molecular
Formula

C19H36O2 [1] C11H20O2 [2]

Molecular
Weight

296.49 g/mol [1] 184.28 g/mol [2]

Common
Applications

Feedstock for bio-based monomers (e.g.,
dimethyl octadec-9-enedioate) [3]; improves

antioxidant capacity but weakens anti-
abrasive capacity in lubricants [1]

Flavoring and fragrance agent
(fruity, waxy odor); intermediate in

pharmaceutical and chemical
production [2]
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Reactivity in Olefin Metathesis

A key area of chemical reactivity for both compounds is olefin metathesis, a reaction where molecules with

carbon-carbon double bonds rearrange to form new olefins. The diagrams below illustrate their distinct roles

in this process.
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(Metathesis with Ethylene)

Products

Methyl 9-Decenoate

One Product

1-Decene

Co-product

Self-Cross
Metathesis

Dimethyl Octadec-9-enedioate
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Methyl oleate primarily serves as a feedstock or precursor in ethenolysis to produce methyl 9-decenoate

and other valuable chemicals [4] [5]. Methyl 9-decenoate, in turn, can be used as a building block

monomer for synthesizing polymers like polyesters and polyamides [2] [3].
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Representative Experimental Protocol

The following is a summarized protocol for the ethenolysis of methyl oleate, based on research reports [4]:

Reaction Setup: A typical reaction uses a Monoaryloxide-Pyrrolide (MAP) complex of
molybdenum as a catalyst. For example, a mixture of methyl oleate (5000 equivalents relative to the
catalyst) and the catalyst is placed in a pressure-resistant reactor.

Ethenolysis: The reactor is pressurized with ethylene gas (e.g., 20 atm) and heated to a specified
temperature (e.g., 50°C) for a set duration (e.g., 15 hours).

Product Analysis: The reaction products are analyzed using techniques like gas chromatography
(GC). The output shows high selectivity (>99%) for the desired products, 1-decene and methyl 9-
decenoate, with yields up to 95% and high turnover numbers (TON) of 4750 [4].

Key Differences and Applications

The most significant difference in reactivity lies in their applications. Methyl oleate's long carbon chain

makes it an ideal starting material broken down via ethenolysis. In contrast, methyl 9-decenoate, with its

terminal double bond and ester group, is a versatile bifunctional monomer for constructing larger polymer

chains [2] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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